Cas no 1251603-74-3 (N-[(4-methylphenyl)methyl]-1-[3-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]piperidine-4-carboxamide)
N-[(4-methylphenyl)methyl]-1-[3-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]piperidine-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-[(4-Methylphenyl)methyl]-1-[3-(3-phenyl-1,2,4-oxadiazol-5-yl)-2-pyridinyl]-4-piperidinecarboxamide
- N-[(4-methylphenyl)methyl]-1-[3-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]piperidine-4-carboxamide
-
- Inchi: 1S/C27H27N5O2/c1-19-9-11-20(12-10-19)18-29-26(33)22-13-16-32(17-14-22)25-23(8-5-15-28-25)27-30-24(31-34-27)21-6-3-2-4-7-21/h2-12,15,22H,13-14,16-18H2,1H3,(H,29,33)
- InChI Key: RQVKMZWIVGVVMW-UHFFFAOYSA-N
- SMILES: N1(C2=NC=CC=C2C2ON=C(C3=CC=CC=C3)N=2)CCC(C(NCC2=CC=C(C)C=C2)=O)CC1
Experimental Properties
- Density: 1.219±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: 15.20±0.20(Predicted)
N-[(4-methylphenyl)methyl]-1-[3-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]piperidine-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3406-3919-2μmol |
N-[(4-methylphenyl)methyl]-1-[3-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]piperidine-4-carboxamide |
1251603-74-3 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3406-3919-5μmol |
N-[(4-methylphenyl)methyl]-1-[3-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]piperidine-4-carboxamide |
1251603-74-3 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3406-3919-10μmol |
N-[(4-methylphenyl)methyl]-1-[3-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]piperidine-4-carboxamide |
1251603-74-3 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3406-3919-20μmol |
N-[(4-methylphenyl)methyl]-1-[3-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]piperidine-4-carboxamide |
1251603-74-3 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3406-3919-1mg |
N-[(4-methylphenyl)methyl]-1-[3-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]piperidine-4-carboxamide |
1251603-74-3 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3406-3919-2mg |
N-[(4-methylphenyl)methyl]-1-[3-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]piperidine-4-carboxamide |
1251603-74-3 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3406-3919-3mg |
N-[(4-methylphenyl)methyl]-1-[3-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]piperidine-4-carboxamide |
1251603-74-3 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3406-3919-4mg |
N-[(4-methylphenyl)methyl]-1-[3-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]piperidine-4-carboxamide |
1251603-74-3 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3406-3919-5mg |
N-[(4-methylphenyl)methyl]-1-[3-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]piperidine-4-carboxamide |
1251603-74-3 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3406-3919-10mg |
N-[(4-methylphenyl)methyl]-1-[3-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]piperidine-4-carboxamide |
1251603-74-3 | 10mg |
$79.0 | 2023-09-10 |
N-[(4-methylphenyl)methyl]-1-[3-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]piperidine-4-carboxamide Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on N-[(4-methylphenyl)methyl]-1-[3-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]piperidine-4-carboxamide
Professional Introduction to N-[(4-methylphenyl)methyl]-1-[3-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]piperidine-4-carboxamide (CAS No. 1251603-74-3)
N-[(4-methylphenyl)methyl]-1-[3-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]piperidine-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 1251603-74-3, represents a novel molecular entity with a complex structural framework that includes multiple pharmacophoric elements. The presence of a piperidine ring, coupled with aromatic and heterocyclic substituents, suggests potential biological activity and makes it a subject of intense interest for medicinal chemists.
The molecular structure of N-[(4-methylphenyl)methyl]-1-[3-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]piperidine-4-carboxamide is characterized by its intricate connectivity and the synergistic interaction between its various functional groups. The piperidine moiety is a well-known pharmacophore in drug design, often contributing to binding affinity and metabolic stability. In this compound, it is linked to a benzyl group and a pyridine ring, both of which are further substituted with a phenyl ring and an oxadiazole moiety, respectively.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of this compound with biological targets. The oxadiazole ring, in particular, has been identified as a key structural feature that can modulate the pharmacokinetic properties of small molecules. Studies have shown that oxadiazole derivatives exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer effects. The incorporation of this heterocycle into the structure of N-[...]piperidine-4-carboxamide may contribute to its potential therapeutic applications.
The pyridine ring in this compound is another critical pharmacophoric element that can influence its biological profile. Pyridine derivatives are widely used in the pharmaceutical industry due to their ability to interact with various enzymes and receptors. In this context, the 3-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridinyl moiety may serve as a scaffold for designing molecules with enhanced binding affinity and selectivity. The phenyl ring further extends the aromatic system of the molecule, potentially enhancing its solubility and bioavailability.
One of the most compelling aspects of N-[...]piperidine-4-carboxamide is its potential as a lead compound for drug development. The combination of multiple pharmacophoric elements in its structure suggests that it may exhibit multifunctional activity against various disease targets. For instance, preclinical studies have indicated that similar compounds with piperidine and oxadiazole moieties may have therapeutic potential in treating neurological disorders and cancer. The benzyl group in the molecule could also contribute to its pharmacological properties by modulating receptor interactions.
The synthesis of this compound represents a significant achievement in organic chemistry due to the complexity of its structural features. Multi-step synthetic routes involving cross-coupling reactions, cyclization processes, and functional group transformations have been employed to construct the desired molecular framework. These synthetic strategies not only highlight the synthetic prowess of modern chemistry but also provide valuable insights into the development of novel pharmaceuticals.
In conclusion, N-[...]piperidine-4-carboxamide (CAS No. 1251603-74-3) is a structurally intricate compound with promising biological activities. Its unique combination of pharmacophoric elements makes it an attractive candidate for further investigation in drug discovery programs. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play a crucial role in developing next-generation pharmaceuticals that address unmet medical needs.
1251603-74-3 (N-[(4-methylphenyl)methyl]-1-[3-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]piperidine-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)